Cas no 129415-93-6 (4-bromo-3,3-dimethylbutanenitrile)

• Product Name: 4-bromo-3,3-dimethylbutanenitrile
• CAS No: 129415-93-6
• MF: C₆H₁₀BrN
• MW: 176.054300785065
• MDL: MFCD07780178
• CID: 898119
• PubChem ID: 14789763
• Update Time: 2025-11-04

4-bromo-3,3-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,3-dimethylbutanenitrile
• 4-BROMO-3,3-DIMETHYLBUTYRONITRILE
• 4-hydroxy-3,3-dimethylbutyronitrile
• 4-Bromo-3,3-Dimethylbutanenitrile
• Butanenitrile,4-hydroxy-3,3-dimethyl
• DB-008379
• EN300-233401
• DTXSID601298751
• AKOS006284908
• SCHEMBL23954507
• 129415-93-6
• 4-bromo-3,3-dimethylbutanenitrile

• MDL： MFCD07780178
• Inchi： 1S/C6H10BrN/c1-6(2,5-7)3-4-8/h3,5H2,1-2H3
• InChI Key： WWXBWXNXFFTRMI-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC#N

Computed Properties

• Exact Mass: 175.00000
• Monoisotopic Mass: 174.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.32118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 4-bromo-3,3-dimethylbutanenitrile

Recent Advances in the Study of 4-Bromo-3,3-dimethylbutanenitrile (CAS: 129415-93-6) in Chemical Biology and Pharmaceutical Research

4-Bromo-3,3-dimethylbutanenitrile (CAS: 129415-93-6) is a brominated nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its reactivity, synthetic utility, and biological activities, shedding light on its potential in drug discovery and development.

One of the most notable advancements in the study of 4-bromo-3,3-dimethylbutanenitrile is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated its efficacy as a building block for the construction of pyridine, pyrimidine, and other nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic applications, 4-bromo-3,3-dimethylbutanenitrile has been investigated for its biological activities. Recent in vitro studies have revealed its moderate inhibitory effects on certain enzymes, such as cytochrome P450 isoforms, suggesting its potential as a lead compound for the development of enzyme inhibitors. Furthermore, its metabolic stability and pharmacokinetic properties have been evaluated in preclinical models, providing valuable insights for future drug design efforts.

The safety and toxicity profile of 4-bromo-3,3-dimethylbutanenitrile have also been a focus of recent research. A 2022 toxicological study conducted by the European Chemicals Agency (ECHA) reported its low acute toxicity but emphasized the need for further investigation into its long-term effects. These findings are critical for ensuring its safe use in industrial and pharmaceutical applications.

Looking ahead, the continued exploration of 4-bromo-3,3-dimethylbutanenitrile holds promise for advancing chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable tool for medicinal chemists, and ongoing research is expected to uncover new applications and derivatives with enhanced biological activities. Collaborative efforts between academia and industry will be essential to fully realize its potential in addressing unmet medical needs.